Cas no 1702-41-6 (Phosphonium,[(3-methylphenyl)methyl]triphenyl-, bromide (1:1))
![Phosphonium,[(3-methylphenyl)methyl]triphenyl-, bromide (1:1) structure](https://www.kuujia.com/scimg/cas/1702-41-6x500.png)
1702-41-6 structure
Product name:Phosphonium,[(3-methylphenyl)methyl]triphenyl-, bromide (1:1)
Phosphonium,[(3-methylphenyl)methyl]triphenyl-, bromide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Phosphonium,[(3-methylphenyl)methyl]triphenyl-, bromide (1:1)
- (3-methylphenyl)methyl-triphenylphosphanium
- (3-Methylbenzyl)(triphenyl)phosphorane
- (3-Methyl-benzyl)-triphenyl-phosphonium, Bromid
- (3-methyl-benzyl)-triphenyl-phosphonium, bromide
- (m-tolyl)methyltriphenylphosphonium bromide
- 3-methylbenzyltriphenylphosphonium bromide
- AG-E-19503
- CTK4D3534
- NSC78490
- triphenyl(m-methylbenzyl)phosphonium bromide
- Triphenyl(m-xylyl)phosphoniumbromid
- DTXSID00168816
- 1702-41-6
- NSC 78490
- SCHEMBL13249289
- m-tolylmethyl(triphenyl)phosphonium
-
- Inchi: InChI=1S/C26H24P/c1-22-12-11-13-23(20-22)21-27(24-14-5-2-6-15-24,25-16-7-3-8-17-25)26-18-9-4-10-19-26/h2-20H,21H2,1H3/q+1
- InChI Key: XKZWSRYFZIVDSZ-UHFFFAOYSA-N
- SMILES: CC1C=CC=C(C[P+](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)C=1
Computed Properties
- Exact Mass: 367.16172
- Monoisotopic Mass: 367.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 0
- LogP: 2.49310
Phosphonium,[(3-methylphenyl)methyl]triphenyl-, bromide (1:1) Related Literature
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Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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4. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
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Pranjal Chandra,Hui-Bog Noh,Yoon-Bo Shim Chem. Commun., 2013,49, 1900-1902
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